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Compound of Interest

Compound Name: Gliclazide Impurity D

CAS No.: 1136426-19-1

Cat. No.: B601505

Get Quote

Abstract
Gliclazide, a second-generation sulfonylurea, is a widely prescribed oral hypoglycemic agent

for the management of non-insulin-dependent diabetes mellitus (NIDDM).[1][2] The control of

impurities in the active pharmaceutical ingredient (API) is critical to ensure its safety and

efficacy. Among the known related substances, Gliclazide Impurity D, chemically identified as

N-[(4-Methylphenyl)sulfonyl]hexahydrocyclopenta[c]pyrrol-2(1H)-carboxamide, presents a

significant analytical challenge due to its structural similarity to the parent compound and other

related impurities.[3][4][5] This guide provides a comprehensive comparison of analytical

strategies to effectively distinguish and resolve Gliclazide Impurity D from its related

compounds, grounded in pharmacopeial standards and advanced chromatographic principles.

We will explore the nuances of method development, present comparative experimental data,

and offer a validated workflow for robust impurity profiling.
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The therapeutic efficacy of Gliclazide is well-established; it functions by stimulating insulin

secretion from pancreatic β-cells.[1][2] However, during its synthesis or storage, several

impurities can form, potentially impacting the drug's safety and stability.[1][6] Regulatory

bodies, such as the European Pharmacopoeia (EP), mandate strict limits on these impurities.

[6][7]

Gliclazide Impurity D is a specified impurity in the European Pharmacopoeia.[6][7] Its

molecular formula is C15H20N2O3S with a molecular weight of 308.4 g/mol .[3][8] This is

critically close to the parent Gliclazide molecule (C15H21N3O3S, MW 323.4 g/mol ), differing

primarily by the absence of a urea-linked amino group.[1][9] This subtle structural difference is

the crux of the analytical challenge.

The Analytical Challenge: Structural Similarities
The primary difficulty in separating Gliclazide Impurity D lies in its close structural relationship

to Gliclazide and other process-related impurities, such as Impurity F (an isomer of Gliclazide).

These molecules share the same p-toluenesulfonyl core and a bicyclic amine moiety, resulting

in similar physicochemical properties like polarity, solubility, and UV absorbance maxima

(around 226-235 nm).[10][11][12] Consequently, conventional reversed-phase HPLC methods

may fail to achieve baseline resolution, leading to inaccurate quantification and potential failure

to meet regulatory compliance.

To illustrate this challenge, let's visualize the structural relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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